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Abstract
Ethylammonium sulfate, an organic salt with the chemical formula (C₂H₅NH₃)₂SO₄, is a

compound of interest in various chemical and materials science applications. This guide

provides a comprehensive overview of its chemical structure, physicochemical properties, and

synthesis. While detailed crystallographic data from single-crystal X-ray diffraction for

ethylammonium sulfate is not readily available in the published literature, this document

compiles known information, draws parallels from analogous structures, and presents

spectroscopic data to elucidate its structural characteristics. A detailed experimental protocol

for its laboratory synthesis is also provided, alongside a summary of its key quantitative data.

Introduction
Ethylammonium sulfate is an ionic compound formed from the protonation of ethylamine by

sulfuric acid. It consists of two ethylammonium cations (C₂H₅NH₃⁺) and one sulfate anion

(SO₄²⁻). The study of alkylammonium sulfates is crucial for understanding intermolecular

interactions, particularly hydrogen bonding, and for the development of novel materials,

including ionic liquids and ferroelectrics. This guide aims to consolidate the available technical

information on the chemical structure of ethylammonium sulfate to support research and

development activities.
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Chemical Structure and Properties
The chemical structure of ethylammonium sulfate is defined by the ionic bond between the

ethylammonium cations and the sulfate anion.

2.1. Ionic Composition and Bonding

The compound consists of two positively charged ethylammonium ions and one negatively

charged sulfate ion. The positive charge on the ethylammonium cation is localized on the

ammonium group (-NH₃⁺), which is formed by the protonation of the amino group of

ethylamine. The sulfate anion is a tetrahedral polyatomic ion with a central sulfur atom double-

bonded to two oxygen atoms and single-bonded to two oxygen atoms, which carry the negative

charges. The primary forces holding the crystal lattice together are the electrostatic attractions

between the oppositely charged ions and a network of hydrogen bonds.

2.2. Molecular Formula and Weight

The key properties of ethylammonium sulfate are summarized in the table below.

Property Value

Molecular Formula C₄H₁₆N₂O₄S

IUPAC Name ethylazanium;sulfate

Molecular Weight 188.25 g/mol

Canonical SMILES CC[NH3+].CC[NH3+].[O-]S(=O)(=O)[O-]

InChI Key ZGARNLJTTXHQGS-UHFFFAOYSA-N

Data sourced from PubChem CID 9834157[1]

2.3. Predicted Crystal Structure

In the absence of specific experimental crystallographic data for ethylammonium sulfate, its

crystal structure can be inferred from related compounds like methylammonium sulfate and

other alkylammonium salts. It is anticipated that the crystal lattice is stabilized by a three-

dimensional network of N-H···O hydrogen bonds between the ammonium protons of the
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ethylammonium cations and the oxygen atoms of the sulfate anions. The ethyl groups (C₂H₅)

would likely influence the packing arrangement and may exhibit rotational disorder depending

on the temperature. The sulfate anion is expected to maintain its tetrahedral geometry.

Experimental Data
3.1. Spectroscopic Analysis

Spectroscopic methods provide valuable insights into the chemical structure of ethylammonium

sulfate.

3.1.1. ¹H NMR Spectroscopy

The proton NMR spectrum of ethylammonium sulfate would be expected to show signals

corresponding to the protons of the ethyl group and the ammonium group. The ethyl group will

exhibit a triplet for the methyl (-CH₃) protons and a quartet for the methylene (-CH₂) protons

due to spin-spin coupling. The ammonium (-NH₃⁺) protons would likely appear as a broad

singlet, with its chemical shift being dependent on the solvent and concentration.

3.1.2. FTIR Spectroscopy

The Fourier-transform infrared (FTIR) spectrum provides information about the vibrational

modes of the functional groups present in ethylammonium sulfate. Key expected absorption

bands include:

N-H stretching: A broad band in the region of 3100-3300 cm⁻¹ corresponding to the

stretching vibrations of the N-H bonds in the ammonium group.

C-H stretching: Bands in the region of 2800-3000 cm⁻¹ due to the symmetric and asymmetric

stretching of the C-H bonds in the ethyl group.

N-H bending: An absorption band around 1500-1600 cm⁻¹ attributed to the bending vibration

of the N-H bonds.

S-O stretching: Strong absorption bands characteristic of the sulfate anion, typically

observed around 1100 cm⁻¹ (asymmetric stretch) and 620 cm⁻¹ (symmetric stretch).
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Experimental Protocols
4.1. Laboratory Synthesis of Ethylammonium Sulfate

The following protocol describes a standard laboratory procedure for the synthesis of

ethylammonium sulfate from ethylamine and sulfuric acid.

Materials:

Ethylamine (C₂H₅NH₂) solution (e.g., 70% in water)

Sulfuric acid (H₂SO₄), dilute (e.g., 2 M)

Deionized water

Ethanol

Ice bath

Magnetic stirrer and stir bar

Burette

Beaker or Erlenmeyer flask

pH indicator or pH meter

Rotary evaporator or heating mantle with a distillation setup

Büchner funnel and filter paper

Procedure:

In a beaker, dilute a known amount of ethylamine solution with deionized water. Place the

beaker in an ice bath on a magnetic stirrer and begin stirring.

Slowly add dilute sulfuric acid from a burette to the stirred ethylamine solution. The reaction

is exothermic, and the temperature should be monitored and maintained below 25°C using

the ice bath.
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Monitor the pH of the solution continuously. Continue adding sulfuric acid until the solution is

neutralized (pH ≈ 7).

Once neutralized, remove the solution from the ice bath and transfer it to a round-bottom

flask.

Concentrate the solution by removing the solvent (water) using a rotary evaporator or by

gentle heating.

To induce crystallization, cool the concentrated solution in an ice bath. If crystals do not form

readily, scratching the inside of the flask with a glass rod may help.

Once a significant amount of crystals has formed, collect them by vacuum filtration using a

Büchner funnel.

Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

Dry the crystals under vacuum or in a desiccator to obtain pure ethylammonium sulfate.

Chemical Equation: 2 C₂H₅NH₂(aq) + H₂SO₄(aq) → (C₂H₅NH₃)₂SO₄(aq)

Visualizations
5.1. Ionic Structure Diagram
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Ionic structure of Ethylammonium Sulfate.
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Caption: Ionic components of ethylammonium sulfate.

5.2. Synthesis Workflow
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Synthesis workflow for Ethylammonium Sulfate.
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Caption: Laboratory synthesis of ethylammonium sulfate.
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Conclusion
This technical guide has summarized the key structural and chemical information currently

available for ethylammonium sulfate. While a definitive single-crystal X-ray structure is not yet

publicly documented, the combination of its known ionic composition, spectroscopic data, and

comparison with analogous compounds provides a solid foundation for its structural

understanding. The provided synthesis protocol offers a reliable method for its preparation in a

laboratory setting. Further research, particularly crystallographic studies, is encouraged to

provide a more detailed and quantitative understanding of the solid-state structure of this

compound, which will be beneficial for its application in materials science and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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